Cas no 955253-95-9 (4-methoxy-3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide
• CAS No: 955253-95-9
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 5969274
• PubChem ID: 16919568
• Update Time: 2025-06-13

4-methoxy-3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide
• 4-methoxy-3-methyl-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]benzenesulfonamide
• 4-methoxy-3-methyl-N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)benzenesulfonamide
• AKOS024643735
• F2371-0019
• 955253-95-9
• 4-methoxy-3-methyl-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C19H22N2O4S/c1-14-10-17(8-9-18(14)25-2)26(23,24)20-12-15-11-19(22)21(13-15)16-6-4-3-5-7-16/h3-10,15,20H,11-13H2,1-2H3
• InChI Key： NKVHOPKEHCQVCG-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CC(=O)N(C3=CC=CC=C3)C2)(=O)=O)=CC=C(OC)C(C)=C1

Computed Properties

• Exact Mass: 374.13002836g/mol
• Monoisotopic Mass: 374.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.1Ų

Additional information on 4-methoxy-3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide

Research Briefing on 4-methoxy-3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide (CAS: 955253-95-9)

The compound 4-methoxy-3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide (CAS: 955253-95-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The sulfonamide moiety, coupled with the methoxy and methyl substitutions, appears to enhance its binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the structural basis of its interactions with biological targets.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been a focal point of recent investigations. These studies suggest that the compound may offer a favorable balance between potency and safety, making it a viable candidate for further development.

Despite these advancements, challenges remain in optimizing the compound's solubility and minimizing off-target effects. Ongoing research is exploring various derivatives and formulations to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-methoxy-3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide represents a promising lead compound in the development of novel therapeutics. Its unique chemical structure and biological activity underscore the importance of continued research in this area. Future studies should focus on elucidating its full therapeutic potential and addressing the remaining pharmacological challenges.